Cas no 1351238-59-9 (Methyl 5-((tert-butoxycarbonyl)amino)-4-nitrothiophene-2-carboxylate)

• Product Name: Methyl 5-((tert-butoxycarbonyl)amino)-4-nitrothiophene-2-carboxylate
• CAS No: 1351238-59-9
• MF: C₁₁H₁₄N₂O₆S
• MW: 302.303661823273
• MDL: MFCD30833848
• CID: 4586492
• PubChem ID: 67125583
• Update Time: 2025-05-21

Methyl 5-((tert-butoxycarbonyl)amino)-4-nitrothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-((tert-butoxycarbonyl)amino)-4-nitrothiophene-2-carboxylate
• Methyl 5-(boc-amino)-4-nitrothiophene-2-carboxylate
• ZDDUVANGKSMLPR-UHFFFAOYSA-N
• SY096647
• AK687654
• methyl 5-(tert-butoxycarbonylamino)-4-nitrothiophene-2-carboxylate
• SCHEMBL1697939
• MFCD30833848
• DS-20182
• methyl 5-{[(tert-butoxy)carbonyl]amino}-4-nitrothiophene-2-carboxylate
• methyl 5-[(tert-butoxycarbonyl)amino]-4-nitrothiophene-2-carboxylate
• BEC23859
• AC-30450
• C11H14N2O6S
• methyl 5-[(2-methylpropan-2-yl)oxycarbonylamino]-4-nitrothiophene-2-carboxylate
• 1351238-59-9
• AKOS032944692
• CS-0160772
• DB-209381
• E86287
• Methyl5-((tert-butoxycarbonyl)amino)-4-nitrothiophene-2-carboxylate

• MDL： MFCD30833848
• Inchi： 1S/C11H14N2O6S/c1-11(2,3)19-10(15)12-8-6(13(16)17)5-7(20-8)9(14)18-4/h5H,1-4H3,(H,12,15)
• InChI Key： ZDDUVANGKSMLPR-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC(=C1NC(=O)OC(C)(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 302.05725734g/mol
• Monoisotopic Mass: 302.05725734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 139
• XLogP3: 3.1

Additional information on Methyl 5-((tert-butoxycarbonyl)amino)-4-nitrothiophene-2-carboxylate

Methyl 5-((tert-butoxycarbonyl)amino)-4-nitrothiophene-2-carboxylate

Methyl 5-((tert-butoxycarbonyl)amino)-4-nitrothiophene-2-carboxylate (CAS No. 1351238-59-9) is a highly specialized organic compound with significant applications in the field of synthetic chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential in various research domains, including drug discovery, catalysis, and advanced materials development.

The molecular structure of Methyl 5-((tert-butoxycarbonyl)amino)-4-nitrothiophene-2-carboxylate comprises a thiophene ring system with substituents that include a tert-butoxycarbonyl (Boc) group, a nitro group, and a methyl ester. The Boc group is a well-known protecting group in organic synthesis, often used to temporarily block amine functionalities during complex molecule constructions. The nitro group introduces electron-withdrawing properties, which can influence the reactivity and electronic characteristics of the molecule. The methyl ester further enhances the versatility of this compound in various synthetic transformations.

Recent studies have highlighted the importance of thiophene derivatives in the development of novel materials with unique electronic properties. For instance, researchers have explored the use of thiophene-containing compounds in the creation of organic semiconductors and conductive polymers. The presence of electron-withdrawing groups like the nitro group in Methyl 5-((tert-butoxycarbonyl)amino)-4-nitrothiophene-2-carboxylate can significantly modulate the electronic structure of the thiophene ring, making it a promising candidate for applications in optoelectronic devices.

In terms of synthesis, Methyl 5-((tert-butoxycarbonyl)amino)-4-nitrothiophene-2-carboxylate is typically prepared through multi-step organic reactions involving nucleophilic substitutions, oxidations, and protection/deprotection strategies. The Boc group plays a crucial role in controlling the reactivity of the amine during these reactions, ensuring selective transformations. Recent advancements in catalytic methods and green chemistry have also provided more efficient pathways for synthesizing such complex molecules.

One of the most exciting areas of research involving Methyl 5-((tert-butoxycarbonyl)amino)-4-nitrothiophene-2-carboxylate is its potential use as an intermediate in drug discovery programs. The compound's structural features make it an ideal building block for constructing bioactive molecules with specific pharmacological properties. For example, its nitro group can serve as a handle for further functionalization, enabling the introduction of diverse substituents that may enhance bioavailability or target specificity.

Moreover, the methyl ester functionality in Methyl 5-((tert-butoxycarbonyl)amino)-4-nitrothiophene-2-carboxylate allows for easy conversion into other carboxylic acid derivatives, expanding its utility in synthetic routes. This flexibility has been exploited in recent studies to design libraries of compounds for high-throughput screening in pharmaceutical research.

From an environmental standpoint, the synthesis and application of Methyl 5-((tert-butoxycarbonyl)amino)-4-nitrothiophene-2-carboxylate align with sustainable chemistry principles. Researchers have demonstrated that by optimizing reaction conditions and utilizing recyclable catalysts, the production process can be made more eco-friendly while maintaining high yields and product quality.

In conclusion, Methyl 5-((tert-butoxycarbonyl)amino)-4-nitrothiophene-2-carboxylate (CAS No. 1351238-59-9) stands out as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and material science, positions it as a key player in driving innovation in modern chemistry.